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Compound of Interest

Compound Name: 2-Bromobutyl acetate
CAS No.: 13333-04-5
Cat. No.: B2499712
Get Quote
. J

Executive Summary & Compound Identity

2-Bromobutyl acetate (CAS: 13333-04-5) is a vicinal halo-ester intermediate used primarily in
the synthesis of heterocyclic pharmaceutical scaffolds and as an alkylating linker in medicinal
chemistry.[1][2][3][4] Unlike its highly lachrymatory isomer butyl bromoacetate (

-bromoester), 2-bromobutyl acetate (

-bromoester) presents a distinct reactivity profile driven by the neighboring group effect of the
acetate and the secondary bromide.

Core Safety Directive: Treat as a potential alkylating agent and severe irritant. While less
volatile than lower homologs, its capacity for skin absorption and delayed hydrolysis to
hydrobromic acid (HBr) requires strict engineering controls.

Chemical Identification
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Parameter Detail

IUPAC Name 1-Acetoxy-2-bromobutane
CAS Number 13333-04-5

Formula

Molecular Weight 195.05 g/mol

Structure

Physical State Colorless to pale yellow liquid

~85-90 °C @ 12 mmHg (Estimated via homolog

Boiling Point ]
comparison)

Density ~1.35 g/mL

Hazard Identification & Mechanistic Toxicology

The safety profile of 2-bromobutyl acetate is dictated by two functional groups: the
electrophilic secondary carbon (C-Br) and the hydrolyzable ester.

GHS Classification (Derived)

o Skin Corrosion/Irritation (Category 2): Causes skin irritation.

o Serious Eye Damage/Irritation (Category 2A): Causes serious eye irritation.

o Specific Target Organ Toxicity - SE (Category 3): May cause respiratory irritation.[5]
o Acute Toxicity (Oral/Inhalation): Harmful if swallowed or inhaled.
Mechanistic Hazards[3]

» Alkylating Potential: The secondary bromide is susceptible to nucleophilic attack (

) by biological macromolecules (DNA/Proteins), posing a potential genotoxic risk.

o Hydrolytic Corrosivity: Upon contact with mucosal moisture, the compound hydrolyzes to
release Hydrobromic Acid (HBr) and Acetic Acid. This results in delayed chemical burns that
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may not be immediately painful.

e Cyclization Risk: Under basic conditions, the molecule can undergo intramolecular

displacement to form 1,2-epoxybutane, a volatile and flammable carcinogen.

Safe Handling Protocols
Engineering Controls

o Primary Containment: All operations involving transfer, heating, or synthesis must be

conducted within a certified Chemical Fume Hood with a face velocity of 80—100 fpm.

 Inert Atmosphere: Store and handle under dry nitrogen or argon. Moisture promotes

hydrolysis, increasing internal pressure in storage containers due to acid generation.

Personal Protective Equipment (PPE) Matrix

PPE Type

Specification

Rationale

Gloves (Primary)

Silver Shield / Laminate

Brominated aliphatics
permeate standard nitrile
rapidly (<15 min). Laminate
offers >4h breakthrough.

Gloves (Splash)

Double Nitrile (8 mil)

Acceptable only for momentary
splash protection; change

immediately upon contact.

Eye Protection

Chemical Goggles

Safety glasses are insufficient
due to the vapor irritation

potential.

Respiratory

Full-face Respirator (OV/AG)

Required only if fume hood

containment is breached (e.qg.,
spill cleanup). Cartridges must
handle Organic Vapors + Acid

Gases.

Technical Workflow: Synthesis & Application

© 2026 BenchChem. All rights reserved. 3/7

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2499712?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

In drug development, 2-bromobutyl acetate is often employed to install a butanol or butyl-
linker moiety via nucleophilic substitution. The following workflow illustrates a typical alkylation
sequence and the critical control points.

Experimental Protocol: N-Alkylation of a Heterocycle

Context: Attaching the 2-bromobutyl group to a secondary amine scaffold.
Step 1: Reagent Preparation

e Dissolve the amine substrate in anhydrous Acetonitrile (MeCN) or DMF.
 Critical Control: Add a non-nucleophilic base (e.qg.,

or DIPEA). Avoid strong hydroxide bases to prevent premature hydrolysis of the acetate or
cyclization to the epoxide.

Step 2: Addition
e Add 2-bromobutyl acetate (1.1 equiv) dropwise at 0°C.

o Why? The secondary bromide is sterically hindered; controlling temperature prevents
elimination side-reactions (formation of butenyl acetate).

Step 3: Reaction Monitoring
e Warm to 50-60°C. Monitor via TLC or LC-MS.

o Safety Note: Do not overheat (>80°C) as this accelerates HBr generation and pressure
buildup.

Step 4: Quench & Workup
e Cool to RT. Dilute with EtOAc and wash with saturated

to neutralize any generated HBr.

Reaction Pathway & Logic Diagram
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The following diagram maps the intended reaction pathway versus critical failure modes (Side
Reactions) that safety officers must anticipate.

Nucleophile
(Drug Scaffold) Alkylated Product
SN2 Alkylation (Target)

(Mild Base, 60°C)

Moisture/Acid Side Reaction A:
(Improper Storage) _ _ Hydrolysis -> HBr + Diol

High Heat (>80°C)
(Thermal Runaway)

2-Bromobutyl Acetate
(Reagent)

Side Reaction B:
- Strong Base (OH-) Elimination -> Butenyl Acetate
~~_ (Wrong Reagent)

~

Side Reaction C:

Cyclization -> 1,2-Epoxybutane

Click to download full resolution via product page

Figure 1: Reaction logic flow demonstrating the intended SN2 pathway versus critical safety
deviations (Hydrolysis, Elimination, Cyclization).

Storage & Stability
* Temperature: Store refrigerated (2—8°C).

o Segregation: Keep away from strong oxidizers and strong bases. Segregate from amines to
prevent uncontrolled alkylation.

o Shelf Life: 12 months. Degrades to turn dark brown/orange upon HBr release. Do not use if
significant discoloration is observed, as the container may be pressurized.

Emergency Response & Disposal
Spill Management

¢ Evacuate: Clear the immediate area.

+ PPE: Don Full-face respirator (OV/AG) and Laminate gloves.
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» Neutralize: Cover spill with a mixture of soda ash (

) or calcium carbonate to neutralize potential acid generation.

e Absorb: Use vermiculite or dry sand. Do not use combustible materials like sawdust.
Disposal

» Classification: Halogenated Organic Waste.

* Method: High-temperature incineration equipped with a scrubber for HBr/Bromine removal.

» Prohibition: Never dispose of down the drain; toxic to aquatic life.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Technical Guide: Safety & Handling of 2-Bromobutyl
Acetate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b2499712/docs#technical-guide-safety-handling-of-2-
bromobutyl-acetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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